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Compound of Interest

Compound Name: SBI-797812

Cat. No.: B610729

Introduction

SBI-797812 is a potent and selective small molecule activator of nicotinamide
phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+
salvage pathway.[1][2] By enhancing NAMPT's catalytic efficiency, SBI-797812 effectively
increases the intracellular production of nicotinamide mononucleotide (NMN), a key precursor
to nicotinamide adenine dinucleotide (NAD+).[1][3] Given that declining NAD+ levels are
associated with aging and various diseases, pharmacological activation of NAMPT presents a
promising therapeutic strategy.[1] These application notes provide detailed protocols for cell-
based assays designed to quantify the efficacy of SBI-797812 by measuring its impact on
intracellular NMN and NAD+ concentrations.

Mechanism of Action of SBI-797812

SBI-797812 functions as an allosteric activator of NAMPT. Its mechanism involves several key
actions that collectively transform NAMPT into a more efficient enzyme:

o Shifts Reaction Equilibrium: It pushes the reversible NAMPT reaction towards the formation
of NMN from nicotinamide (NAM) and 5-phosphoribosyl-1-pyrophosphate (PRPP).

 Increases ATP Affinity: The activation of NAMPT by SBI-797812 is ATP-dependent. The
molecule enhances NAMPT's affinity for ATP, a required substrate for the reaction.
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o Stabilizes Phosphorylated NAMPT: It stabilizes the phosphorylated, active form of the
NAMPT enzyme.

e Blunts Feedback Inhibition: SBI-797812 alleviates the end-product feedback inhibition that is
normally exerted by NAD+.

These combined effects lead to a significant boost in the production of NMN, which is then
converted to NAD+, thereby elevating the cellular NAD+ pool.
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Caption: Mechanism of SBI-797812 action on the NAMPT pathway.
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Application Protocol: Quantification of Intracellular
NMN and NAD+

This protocol details a cell-based assay to determine the efficacy of SBI-797812 by measuring
changes in intracellular NMN and NAD+ levels in cultured cells. A549 human lung carcinoma
cells are used as an example, as they are a commonly used model for testing NAMPT
activators.

I. Principle

The efficacy of SBI-797812 is directly correlated with its ability to increase the synthesis of
NMN and, consequently, NAD+. Cultured cells are treated with varying concentrations of SBI-
797812. Following incubation, cells are lysed, and the intracellular metabolites are extracted.
The concentrations of NMN and NAD+ in the cell lysates are then quantified using a sensitive
analytical method, such as Liquid Chromatography-Mass Spectrometry (LC-MS/MS), or a
commercially available NAD/NADH colorimetric/fluorometric assay Kkit.
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Experimental Workflow

1. Cell Seeding
Seed A549 cells in culture plates

4
2. Cell Culture
Incubate for 24h to allow attachment
4

3. Compound Treatment
Treat with SBI-797812 (dose-response) and vehicle control

y

4. Incubation
Incubate for a defined period (e.g., 4 hours)

4
(’5. Cell Lysis & Metabolite ExtractiorD

Wash cells and extract metabolites

y

6. Quantification
Measure NMN and NAD+ levels (LC-MS/MS or Assay Kit)

y

7. Data Analysis
Normalize to protein concentration and calculate fold change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610729#cell-based-assays-to-determine-shi-797812-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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